Cas no 2411222-16-5 (cyano(2-methoxypropyl){3-(trifluoromethyl)phenylmethyl}amine)

Cyano(2-methoxypropyl){3-(trifluoromethyl)phenylmethyl}amine is a specialized organic compound featuring a cyano group, a methoxypropyl chain, and a trifluoromethyl-substituted benzyl moiety. Its unique structure imparts advantageous properties, including enhanced solubility in organic solvents and potential reactivity in nucleophilic substitution or condensation reactions. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The cyano functionality offers versatility as a synthetic intermediate for further derivatization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, where its balanced polarity and steric profile can optimize binding interactions. Proper handling under inert conditions is recommended due to potential sensitivity to moisture or air.
cyano(2-methoxypropyl){3-(trifluoromethyl)phenylmethyl}amine structure
2411222-16-5 structure
Product Name:cyano(2-methoxypropyl){3-(trifluoromethyl)phenylmethyl}amine
CAS No:2411222-16-5
MF:C13H15F3N2O
MW:272.266213655472
CID:6407538
PubChem ID:165751575
Update Time:2025-05-22

cyano(2-methoxypropyl){3-(trifluoromethyl)phenylmethyl}amine Chemical and Physical Properties

Names and Identifiers

    • cyano(2-methoxypropyl){3-(trifluoromethyl)phenylmethyl}amine
    • 2411222-16-5
    • cyano(2-methoxypropyl){[3-(trifluoromethyl)phenyl]methyl}amine
    • Z3063578202
    • EN300-26574758
    • Inchi: 1S/C13H15F3N2O/c1-10(19-2)7-18(9-17)8-11-4-3-5-12(6-11)13(14,15)16/h3-6,10H,7-8H2,1-2H3
    • InChI Key: ASOZYUOZFJTATM-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)CN(C#N)CC(C)OC)(F)F

Computed Properties

  • Exact Mass: 272.11364759g/mol
  • Monoisotopic Mass: 272.11364759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 36.3Ų

cyano(2-methoxypropyl){3-(trifluoromethyl)phenylmethyl}amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26574758-0.05g
cyano(2-methoxypropyl){[3-(trifluoromethyl)phenyl]methyl}amine
2411222-16-5 95.0%
0.05g
$212.0 2025-03-20

Additional information on cyano(2-methoxypropyl){3-(trifluoromethyl)phenylmethyl}amine

Research Briefing on Cyano(2-methoxypropyl){3-(trifluoromethyl)phenylmethyl}amine (CAS: 2411222-16-5)

The compound cyano(2-methoxypropyl){3-(trifluoromethyl)phenylmethyl}amine (CAS: 2411222-16-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its structure, featuring a cyano group, a methoxypropyl chain, and a trifluoromethylphenylmethyl moiety, offers a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of enzyme inhibitors, particularly targeting enzymes involved in inflammatory and neurodegenerative pathways. Preliminary in vitro studies suggest that derivatives of this compound exhibit promising inhibitory activity against specific proteases and kinases.

One of the most notable advancements in the research of cyano(2-methoxypropyl){3-(trifluoromethyl)phenylmethyl}amine is its potential application in central nervous system (CNS) disorders. A recent study published in the Journal of Medicinal Chemistry demonstrated that this compound could cross the blood-brain barrier (BBB) effectively, making it a candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The study utilized advanced computational modeling and in vivo experiments to validate the compound's pharmacokinetic properties and its ability to modulate neurotransmitter levels.

In addition to its CNS applications, this compound has also been investigated for its antimicrobial properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of cyano(2-methoxypropyl){3-(trifluoromethyl)phenylmethyl}amine exhibited potent activity against a range of Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes. These findings open new avenues for the development of next-generation antibiotics, particularly in the face of rising antibiotic resistance.

Despite these promising results, challenges remain in the optimization of cyano(2-methoxypropyl){3-(trifluoromethyl)phenylmethyl}amine for clinical use. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance the compound's efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic agents.

In conclusion, cyano(2-methoxypropyl){3-(trifluoromethyl)phenylmethyl}amine (CAS: 2411222-16-5) represents a promising candidate in the field of chemical biology and drug discovery. Its diverse biological activities and potential applications in treating CNS disorders and bacterial infections underscore its significance. Continued research and development efforts will be crucial in unlocking the full therapeutic potential of this compound and bringing it closer to clinical application.

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